Cas no 43180-83-2 (1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-)

1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)- structure
43180-83-2 structure
Product Name:1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-
CAS No:43180-83-2
MF:C8H14N4
MW:166.223560810089
CID:2639079
PubChem ID:206232
Update Time:2025-04-21

1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(2-pyrrolidin-1-ylethyl)-1,2,4-triazole
    • 1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-
    • 1-[2-(Pyrrolidin-1-yl)ethyl]-1H-1,2,4-triazole
    • 1-(2-Pyrrolidinylethyl)-1H-1,2,4-triazole
    • DTXSID10962948
    • 43180-83-2
    • BRN 0778309
    • Inchi: 1S/C8H14N4/c1-2-4-11(3-1)5-6-12-8-9-7-10-12/h7-8H,1-6H2
    • InChI Key: PGYXLTZSSAXNND-UHFFFAOYSA-N
    • SMILES: N1(CCN2C=NC=N2)CCCC1

Computed Properties

  • Exact Mass: 166.121846464Da
  • Monoisotopic Mass: 166.121846464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34Ų
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